Cas no 58948-53-1 (1,3-dihydronaphtho[2,3-c]thiophene)
58948-53-1 structure
Product Name:1,3-dihydronaphtho[2,3-c]thiophene
CAS No:58948-53-1
MF:C12H10S
MW:186.272801876068
CID:949347
PubChem ID:288404
Update Time:2025-04-19
1,3-dihydronaphtho[2,3-c]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydronaphtho[2,3-c]thiophene
- 1,3-dihydrobenzo[f][2]benzothiole
- 1,3-dihydro-naphtho[2,3-c]thiophene
- 1,3-Dihydronaphtho< 2,3-c> thiophen
- 5,6-Benzo-1,3-dihydro-isothionaphthen
- AC1L69H7
- AC1Q7G7D
- AR-1B6928
- CTK5A9130
- KST-1B6013
- NSC149684
- SureCN1028468
- NSC-149684
- Naphtho[2,3-c]thiophene, 1,3-dihydro-
- SCHEMBL1028468
- GJSDSQMOVFARPY-UHFFFAOYSA-N
- DTXSID80302190
- NSC149602
- NSC-149602
- 1,3-Dihydronaphtho[2,3-c]thiophene #
- 58948-53-1
- 1H,3H-NAPHTHO[2,3-C]THIOPHENE
-
- Inchi: 1S/C12H10S/c1-2-4-10-6-12-8-13-7-11(12)5-9(10)3-1/h1-6H,7-8H2
- InChI Key: GJSDSQMOVFARPY-UHFFFAOYSA-N
- SMILES: S1CC2C=C3C=CC=CC3=CC=2C1
Computed Properties
- Exact Mass: 186.0504
- Monoisotopic Mass: 186.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.224
- Boiling Point: 357.6°C at 760 mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.715
- PSA: 0
- LogP: 3.58660
1,3-dihydronaphtho[2,3-c]thiophene Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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